Cas no 1448057-25-7 (2-(4-chlorophenoxy)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-(4-chlorophenoxy)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one
• CAS No: 1448057-25-7
• MF: C₁₄H₁₈ClNO₄S
• MW: 331.81502199173
• CID: 6216547
• PubChem ID: 71805679
• Update Time: 2025-05-22

2-(4-chlorophenoxy)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one
• 1448057-25-7
• F6435-1539
• 2-(4-chlorophenoxy)-1-(4-methylsulfonylpiperidin-1-yl)ethanone
• AKOS024558160
• 2-(4-chlorophenoxy)-1-(4-(methylsulfonyl)piperidin-1-yl)ethanone

• Inchi： 1S/C14H18ClNO4S/c1-21(18,19)13-6-8-16(9-7-13)14(17)10-20-12-4-2-11(15)3-5-12/h2-5,13H,6-10H2,1H3
• InChI Key： XLBQOMLXFXHCOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(N1CCC(CC1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 331.0645069g/mol
• Monoisotopic Mass: 331.0645069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-(4-chlorophenoxy)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-(4-Chlorophenoxy)-1-(4-Methanesulfonylpiperidin-1-yl)Ethan-1-one (CAS No. 1448057-25-7)

The compound 2-(4-chlorophenoxy)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one (CAS No. 1448057-25-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-chlorophenoxy group and a 4-methanesulfonylpiperidine moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for sulfonyl-containing compounds has surged due to their versatility in medicinal chemistry. The methanesulfonylpiperidine fragment in this molecule is particularly noteworthy, as sulfonamides and sulfones are known for their roles in enzyme inhibition and receptor modulation. Researchers are actively investigating such scaffolds for targeted therapies, especially in oncology and inflammation. The 4-chlorophenoxy group further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design.

From an environmental perspective, the push for green chemistry has led to innovations in synthesizing complex molecules like CAS 1448057-25-7 with minimal waste. Catalytic methods and solvent-free reactions are now being applied to derivatives of this compound, aligning with global sustainability goals. Users searching for "eco-friendly synthesis of sulfonyl piperidines" or "chlorophenoxy derivatives in drug development" will find this compound a compelling case study.

The compound’s physicochemical properties—such as its melting point, solubility, and stability—are crucial for formulation scientists. Recent discussions in online forums highlight queries like "how to improve bioavailability of sulfone-based drugs" or "piperidine derivatives in CNS disorders." These topics underscore the relevance of 2-(4-chlorophenoxy)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one in addressing modern pharmacological challenges.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Laboratories focusing on high-throughput screening often seek reliable reference standards for sulfonylpiperidine analogs, making CAS 1448057-25-7 a valuable candidate. Additionally, its potential as a intermediate in heterocyclic synthesis opens doors for patent applications and proprietary research.

In summary, 2-(4-chlorophenoxy)-1-(4-methanesulfonylpiperidin-1-yl)ethan-1-one represents a convergence of medicinal chemistry and sustainable science. Its structural features align with trends like fragment-based drug discovery and catalysis-driven synthesis, making it a noteworthy subject for academic and industrial research alike.